Cas no 733-44-8 (Tetraethylammonium p-toluenesulfonate)

Tetraethylammonium p-toluenesulfonate Properties

Names and Identifiers

• Tetraethylammonium p-toluenesulfonate
• Tetraethylammonium p-toluenesulphonate
• tetraethylammonium para-toluenesulfonate
• Tetraethylammoniumptoluenesulfonate
• 4-methylbenzenesulfonate,tetraethylazanium
• Tetraethylammonium-p-toluenesulfonate
• Tetraethylammonium 4-methylbenzenesulfonate
• Ethanaminium, N,N,N-triethyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• Ethanaminium, N,N,N-triethyl-, 4-methylbenzenesulfonate (1:1)
• 4-methylbenzenesulfonate; tetraethylazanium
• Et4NOTs
• tetraethylammonium tosylate
• n,n,n-triethylethanaminium-4-methylbenzolsulfonat
• +Expand

• MDL： MFCD00011831
• InChIKey： QKFFSWPNFCXGIQ-UHFFFAOYSA-M
• Inchi： 1S/C8H20N.C7H8O3S/c1-5-9(6-2,7-3)8-4;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)[O-].[N+](C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]
• BRN： 4303354

Computed Properties

• Exact Mass: 301.17100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 301.171
• Heavy Atom Count: 20
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 3.86270
• PSA: 65.58000
• Refractive Index: 1.6000 (estimate)
• Melting Point: 110-114 °C (lit.)
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• Color/Form: White crystals
• Solubility: Soluble in acetonitrile, 0.1g/ml, soluble in water
• Sensitiveness: Hygroscopic
• Density: 0.480

Tetraethylammonium p-toluenesulfonate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10

Tetraethylammonium p-toluenesulfonate Customs Data

• HS CODE：29239000
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%